2-(4-chlorophenyl)-7-(3,5-dimethyl-1H-pyrazol-1-yl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine
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Description
The compound 2-(4-chlorophenyl)-7-(3,5-dimethyl-1H-pyrazol-1-yl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine (systematic name: 3-(4-chlorophenyl)-7-(3,5-dimethyl-1H-pyrazol-1-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine) is a pyrazolo[1,5-a]pyrimidine derivative with a molecular formula of C₁₉H₁₈ClN₅ and a molecular weight of 351.84 g/mol . Its structure features:
- A pyrazolo[1,5-a]pyrimidine core.
- A 4-chlorophenyl group at position 3.
- 3,5-Dimethyl-1H-pyrazole at position 6.
- Methyl groups at positions 2 and 5.
Its registry number is 850800-52-1 (ChemSpider ID: 1530478) .
Properties
IUPAC Name |
2-(4-chlorophenyl)-7-(3,5-dimethylpyrazol-1-yl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN5/c1-11-10-17(24-13(3)9-12(2)22-24)25-19(21-11)14(4)18(23-25)15-5-7-16(20)8-6-15/h5-10H,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXQGRRVGECMIJL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=NC3=C(C(=NN23)C4=CC=C(C=C4)Cl)C)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Mode of Action
It has been suggested that similar compounds can bind to and allosterically modulate ion channels. Allosteric modulation refers to the alteration of a protein’s activity through the binding of a ligand at a site other than the protein’s active site.
Biochemical Pathways
Given the potential interaction with ion channels, it can be inferred that the compound may influence neuronal firing rates and related biochemical pathways
Comparison with Similar Compounds
Comparison with Similar Compounds
Pyrazolo[1,5-a]pyrimidine derivatives exhibit diverse biological activities influenced by substituent patterns and core modifications. Below is a detailed comparison of the target compound with structurally analogous molecules:
Structural and Functional Modifications
- Name : 2-[3-[(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl]-7-methyl-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine.
- Core Structure : A fused pyrazolo-triazolo-pyrimidine system, increasing ring complexity compared to the target compound’s pyrazolo[1,5-a]pyrimidine core.
- Substituents : A 4-chloro-3,5-dimethylpyrazole group attached via a methylene bridge to a phenyl ring.
- Implications : The triazolo-pyrimidine core may enhance π-π stacking interactions in biological targets, but the methylene bridge could reduce metabolic stability compared to the direct aryl linkage in the target compound .
- Example : 3,5-Disubstituted 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidines .
- Core Structure : Pyrazolo[1,5-a]pyrimidine with a CF₃ group at position 7.
- Key Differences :
- The CF₃ group increases lipophilicity (higher logP) and electron-withdrawing effects compared to the dimethylpyrazole group in the target compound.
- Substitutions at positions 3 and 5 (e.g., aryl, alkyl) modulate receptor selectivity. For instance, Hassan et al. (2017) reported CF₃-containing analogs with antitumor activity against breast cancer cell lines .
- Examples :
- MK80 : 5-(3,5-Bis(trifluoromethyl)phenyl)-2-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one.
- MK86 : 1-(4-Chlorophenyl)-pyrazolo[1,5-a]pyrimidin-7(4H)-one.
- Core Structure : Pyrazolo[1,5-a]pyrimidin-7-one (oxygen at position 7).
- Key Differences :
- Substituents like bis(trifluoromethyl)phenyl (MK80) enhance steric bulk and hydrophobic interactions, likely influencing kinase inhibition profiles .
- Example : N-(4-Chlorophenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine (CAS: 890626-52-5).
- Core Structure : Pyrazolo[1,5-a]pyrimidine with an amine group at position 7.
- Key Differences :
- The 7-amine group introduces hydrogen-bond donor capacity, which may enhance target binding but reduce metabolic stability compared to the dimethylpyrazole group.
- Substituents at position 5 (propyl vs. methyl in the target compound) alter steric effects and lipophilicity .
Physicochemical and Pharmacokinetic Comparison
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